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Compound of Interest

Compound Name: Barium iodide hexahydrate

Cat. No.: B577068

This guide provides a detailed analysis of the molecular weight of Barium iodide
hexahydrate, tailored for researchers, scientists, and professionals in drug development.

Chemical Formula and Composition

Barium iodide hexahydrate is an inorganic compound, existing as a white solid. It is the
hydrated form of Barium iodide, containing six molecules of water of crystallization for each
molecule of Barium iodide. The chemical formula is therefore represented as Balz:-6H20.

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for Barium iodide hexahydrate is based on the atomic weights of Barium
(Ba), lodine (1), Hydrogen (H), and Oxygen (O).

The formula for the molecular weight (MW) is: MW = (Atomic Weight of Ba) + 2 * (Atomic
Weight of I) + 12 * (Atomic Weight of H) + 6 * (Atomic Weight of O)

Using the standard atomic weights:
e Barium (Ba): 137.327 g/mol [1][2][3]
e lodine (I): 126.904 g/mol [4]

e Hydrogen (H): 1.008 g/mol [5]
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e Oxygen (O): 15.999 g/mol

The calculated molecular weight is: MW = 137.327 + 2 * (126.904) + 12 * (1.008) + 6 * (15.999)
MW = 137.327 + 253.808 + 12.096 + 95.994 MW = 499.225 g/mol

Data Presentation: Atomic Composition and Weight
Contribution

The following table summarizes the quantitative data for each element in Barium iodide

hexahydrate.
. . Total Weight
) Atomic Weight o
Element Symbol Quantity Contribution (
(g/mol)

g/mol )
Barium Ba 1 137.327 137.327
lodine | 2 126.904 253.808
Hydrogen H 12 1.008 12.096
Oxygen o) 6 15.999 95.994
Total 499.225

Visualization of Molecular Weight Components

The logical relationship of the components contributing to the molecular weight of Barium
iodide hexahydrate is illustrated in the diagram below.
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Diagram illustrating the elemental contributions to the total molecular weight.

Experimental Protocols

The determination of the molecular weight of Barium iodide hexahydrate relies on the precise
measurement of the atomic weights of its constituent elements. These atomic weights are
determined through techniques such as mass spectrometry. In a laboratory setting, the
molecular weight can be experimentally verified through methods like titration or gravimetric
analysis, which involve chemical reactions where Barium iodide hexahydrate is a reactant or
product. For instance, precipitating the barium as barium sulfate (BaSOa4) and weighing the
precipitate is a common gravimetric method. Similarly, the iodide content can be determined by
titration with a standard solution of silver nitrate (AgNO3s). The water of hydration can be
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determined by heating a known mass of the hydrated salt to drive off the water and measuring
the mass loss.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. strem.com [strem.com]

e 2. Barium iodide | CAS#:13718-00-8 | Chemsrc [chemsrc.com]
e 3. byjus.com [byjus.com]

e 4. americanelements.com [americanelements.com]

e 5. pschemicals.com [pschemicals.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Weight of
Barium lodide Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577068#molecular-weight-of-barium-iodide-
hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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